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Introduction

G protein-coupled receptor 120 (GPR120), also known as free fatty acid receptor 4 (FFAR4), is
a key receptor for long-chain unsaturated fatty acids, particularly omega-3 fatty acids like
docosahexaenoic acid (DHA) and eicosapentaenoic acid (EPA).[1][2][3] GPR120 is highly
expressed in adipose tissue and pro-inflammatory macrophages.[1][3] Upon activation by
agonists, GPR120 can signal through both G protein-dependent and -arrestin-dependent
pathways.[4][5] The recruitment of B-arrestin 2 (B-arr2) to GPR120 is of significant interest as it
mediates potent anti-inflammatory and insulin-sensitizing effects, making GPR120 an attractive
therapeutic target for metabolic diseases such as type 2 diabetes and obesity.[1][2][4][5]

This application note provides a detailed protocol for a 3-arrestin 2 recruitment assay to identify
and characterize GPR120 agonists. The assay is based on the principle of enzyme fragment
complementation (EFC), a robust and high-throughput screening method.[6][7][8]

GPR120 Signaling and B-Arrestin 2 Recruitment
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Activation of GPR120 by an agonist leads to a conformational change in the receptor,
facilitating its phosphorylation by G protein-coupled receptor kinases (GRKS). This
phosphorylation creates a binding site for 3-arrestin 2. The binding of B-arrestin 2 to the
phosphorylated GPR120 sterically hinders further G protein coupling, leading to receptor
desensitization and internalization.[9] Importantly, the GPR120-[-arrestin 2 complex acts as a
scaffold for downstream signaling molecules. In macrophages, this complex interacts with
TABL, inhibiting the TAK1-mediated pro-inflammatory pathways (NF-kB and JNK), thereby
exerting anti-inflammatory effects.[1][4][5]

The discovery of biased agonists, which preferentially activate either G protein or B-arrestin
pathways, has opened new avenues for targeted drug development.[6][10][11][12] A B-arrestin
recruitment assay is therefore a critical tool to identify such biased ligands for GPR120.
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1. Plate Cells
(PathHunter GPR120 B-arr2 cells)

2. Incubate Overnight
(37°C, 5% CO2)

3. Add Test Compounds
(Agonist/Antagonist)

4. Incubate
(90 min, 37°C)

5. Add Detection Reagents

6. Incubate
(60 min, Room Temp)

7. Read Chemiluminescence
(Luminometer)

8. Data Analysis
(EC50/1C50 determination)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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